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Compound of Interest

Compound Name: S-Ethyl-CoA

cat. No.: B1205947

Chemical Properties of S-Ethyl-CoA

S-Ethyl-CoA is a derivative of Coenzyme A, a key molecule in cellular metabolism. The
following table summarizes its core chemical data.

Property Value Reference
Molecular Formula C23H40N7016P3S (free acid) [1112][3]
Molecular Weight 795.58 g/mol (free acid) [11[2][3]
Exact Mass 795.15 g/mol (free acid) [11[3]

S-Ethyl-CoA's structure incorporates a pantothenate unit, adenosine diphosphate, and an
ethyl thioester group. This composition is critical for its function as an acyl group carrier in
biochemical reactions.

Below is a diagram illustrating the relationship between S-Ethyl-CoA and its fundamental
molecular properties.
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S-Ethyl-CoA

determines

Molecular Formula: Molecular Weight: Exact Mass:
C23H40N7016P3S 795.58 g/mol 795.15 g/mol

Click to download full resolution via product page

Molecular Properties of S-Ethyl-CoA

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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